2-(1-(2-Fluorobenzyl)piperidin-4-yl)-1H-benzo[d]imidazole
Overview
Description
Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . Piperidine is a widely used building block in the synthesis of organic compounds, including pharmaceuticals .
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids . The synthesis of piperidine derivatives is usually achieved through the reduction of pyridine derivatives .
Molecular Structure Analysis
The benzimidazole group is a planar molecule, which allows it to participate in π-π stacking interactions. The piperidine group is a saturated heterocycle, which can exist in chair or boat conformations .
Chemical Reactions Analysis
Benzimidazole and its derivatives have been found to participate in a variety of chemical reactions, particularly as a part of larger organic molecules . Piperidine and its derivatives are also versatile in organic synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound containing both a benzimidazole and a piperidine group would depend on the specific substituents present in the molecule .
Scientific Research Applications
Synthesis and Structural Analysis
- An unusual synthetic mechanism involving 1-(4-fluorobenzyl)-2-chloro-6isopropoxy-1H-benzo[d]imidazole and 1-methylpiperidinamine has been reported, demonstrating the chemical reactivity and potential for complex formation in derivatives of benzimidazole compounds (Jha, 2005).
- The synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole has been detailed, providing insights into the chemical pathways and conditions for producing related benzimidazole compounds (Huang Jin-qing, 2009).
Biological Activities and Applications
- Certain derivatives of 2-(furan-2-yl)-1-(piperidine-4-yl)-1H-benzo[d]imidazole have demonstrated antimicrobial activity, indicating potential therapeutic applications of related benzimidazole compounds (Parmar et al., 2018).
- Novel benzylated derivatives have been explored as potential Anti-Alzheimer's agents, suggesting that similar structures in benzimidazole derivatives could have neuroprotective effects (Gupta et al., 2020).
- A study on novel 2‐(piperidin‐4‐yl)‐1H‐benzo[d]imidazole derivatives identified potential anti-inflammatory agents, highlighting the importance of such compounds in inflammatory diseases (Li et al., 2015).
- Thiourea and urea derivatives of 6-fluoro-3-(piperidin-4-yl)benzo[d] isoxazole were synthesized and exhibited antimicrobial and antioxidant activities, showing the versatility of benzimidazole derivatives in pharmaceutical research (Sudhamani et al., 2015).
Advanced Applications
- The radiosynthesis of N‐[4‐(4‐fluorobenzyl)piperidin‐1‐yl]‐N′‐(2‐[11C]oxo‐1,3‐dihydrobenzimidazol‐5‐yl)oxamide, a NR2B-selective NMDA receptor antagonist, shows the potential of benzimidazole derivatives in neuroimaging and neuroscience research (Labas et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]-1H-benzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3/c20-16-6-2-1-5-15(16)13-23-11-9-14(10-12-23)19-21-17-7-3-4-8-18(17)22-19/h1-8,14H,9-13H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJBZWXBJWOBKNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=CC=CC=C3N2)CC4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.